Cas no 1209997-87-4 (1-(Piperidin-3-yl)imidazolidin-2-one hydrochloride)

• Product Name: 1-(Piperidin-3-yl)imidazolidin-2-one hydrochloride
• CAS No: 1209997-87-4
• MF: C₈H₁₆ClN₃O
• MW: 205.685140609741
• CID: 2120366
• Update Time: 2025-05-26

1-(Piperidin-3-yl)imidazolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-3-yl)imidazolidin-2-one hydrochloride
• NE51237
• 1-(Piperidin-3-yl)imidazolidin-2-one hydrochloride

• Inchi： 1S/C8H15N3O.ClH/c12-8-10-4-5-11(8)7-2-1-3-9-6-7;/h7,9H,1-6H2,(H,10,12);1H
• InChI Key： RVOLKBXECDQCER-UHFFFAOYSA-N
• SMILES： Cl.O=C1NCCN1C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Topological Polar Surface Area: 44.4

Additional information on 1-(Piperidin-3-yl)imidazolidin-2-one hydrochloride

1-(Piperidin-3-yl)imidazolidin-2-one Hydrochloride: An Overview of Its Properties and Applications

1-(Piperidin-3-yl)imidazolidin-2-one hydrochloride (CAS No. 1209997-87-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as PID3YI, is a hydrochloride salt of an imidazolidinone derivative, which exhibits a unique combination of chemical and biological properties. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological activities, and potential applications of 1-(Piperidin-3-yl)imidazolidin-2-one hydrochloride.

Structural Characteristics: The molecular formula of 1-(Piperidin-3-yl)imidazolidin-2-one hydrochloride is C₉H₁₅N₃O·HCl, with a molecular weight of 207.69 g/mol. The compound features a piperidine ring connected to an imidazolidinone moiety, which imparts it with specific chemical reactivity and biological activity. The presence of the hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various pharmaceutical applications.

Synthesis Methods: The synthesis of 1-(Piperidin-3-yl)imidazolidin-2-one hydrochloride can be achieved through several routes. One common method involves the reaction of 3-piperidinemethanamine with ethyl cyanoacetate, followed by cyclization and hydrolysis to form the imidazolidinone ring. The resulting free base is then converted to the hydrochloride salt by treatment with hydrogen chloride gas or an equivalent acid. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods, such as microwave-assisted synthesis and catalytic processes.

Pharmacological Activities: 1-(Piperidin-3-yl)imidazolidin-2-one hydrochloride has been extensively studied for its potential therapeutic applications. One of its key pharmacological activities is its ability to modulate neurotransmitter systems in the central nervous system (CNS). Research has shown that it can act as a selective serotonin reuptake inhibitor (SSRI), making it a promising candidate for the treatment of mood disorders such as depression and anxiety. Additionally, studies have indicated that it may have neuroprotective effects, potentially useful in the management of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

Clinical Trials: Several clinical trials have been conducted to evaluate the safety and efficacy of 1-(Piperidin-3-yl)imidazolidin-2-one hydrochloride. Early-phase trials have demonstrated that it is well-tolerated by patients, with minimal side effects. Preliminary results from phase II trials suggest that it may be effective in reducing symptoms of depression and anxiety, with further studies ongoing to confirm these findings. The compound's favorable pharmacokinetic profile, including good oral bioavailability and low toxicity, makes it an attractive candidate for further clinical development.

Potential Applications: Beyond its use as an SSRI, 1-(Piperidin-3-yl)imidazolidin-2-one hydrochloride has shown promise in other therapeutic areas. For instance, its neuroprotective properties may be beneficial in treating conditions characterized by neuronal damage or dysfunction. Additionally, its ability to modulate neurotransmitter systems could make it useful in the treatment of other CNS disorders such as schizophrenia and bipolar disorder. Ongoing research is also exploring its potential as an adjunct therapy in combination with existing treatments.

Literature Review: A comprehensive review of the literature reveals that 1-(Piperidin-3-yl)imidazolidin-2-one hydrochloride has been the subject of numerous scientific publications and patents. These studies have provided valuable insights into its mechanism of action, pharmacological effects, and potential therapeutic applications. For example, a study published in the Journal of Medicinal Chemistry highlighted its high affinity for serotonin transporters and its ability to enhance serotonin levels in brain tissues. Another study in Neuropharmacology explored its neuroprotective effects in animal models of neurodegeneration.

FUTURE DIRECTIONS: Despite the promising results obtained so far, further research is needed to fully elucidate the therapeutic potential of 1-(Piperidin-3-yl)imidazolidin-2-one hydrochloride. Future studies should focus on optimizing its formulation for improved bioavailability and stability. Additionally, large-scale clinical trials are necessary to confirm its efficacy and safety in diverse patient populations. Collaborative efforts between academia and industry will be crucial in advancing this compound from bench to bedside.

In conclusion, 1-(Piperidin-3-yl)imidazolidin-2-one hydrochloride (CAS No. 1209997-87-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a valuable candidate for the development of new therapies for various CNS disorders. As research continues to uncover new insights into its mechanisms and effects, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of neurological conditions.